Cas no 1235010-90-8 (phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate)

• Product Name: phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate
• CAS No: 1235010-90-8
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 6388212
• PubChem ID: 49688949
• Update Time: 2025-11-01

phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate
• phenyl 4-[[(2-ethoxyacetyl)amino]methyl]piperidine-1-carboxylate
• phenyl 4-((2-ethoxyacetamido)methyl)piperidine-1-carboxylate
• F5033-3566
• VU0631383-1
• phenyl 4-[(2-ethoxyacetamido)methyl]piperidine-1-carboxylate
• AKOS024492193
• 1235010-90-8

• Inchi： 1S/C17H24N2O4/c1-2-22-13-16(20)18-12-14-8-10-19(11-9-14)17(21)23-15-6-4-3-5-7-15/h3-7,14H,2,8-13H2,1H3,(H,18,20)
• InChI Key： VGAKKGBVSSDNIW-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(COCC)=O)CC1

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate

Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate (CAS No. 1235010-90-8): A Comprehensive Overview

Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate, identified by its CAS number 1235010-90-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its amide and ester functional groups, make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate consists of a piperidine ring substituted with a phenyl group at the 4-position, an amide linkage connected to a 2-ethoxyacetamide moiety, and a methyl group at the 1-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The presence of the amide group suggests potential interactions with biological targets such as enzymes and receptors, while the ester functionality may influence solubility and metabolic stability.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in various therapeutic agents. For instance, several FDA-approved drugs contain piperidine scaffolds, highlighting their importance in medicinal chemistry. The compound Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate represents an intriguing derivative that could serve as a lead compound for developing new treatments. Its structural complexity allows for modifications that can fine-tune its biological activity, making it a valuable tool in drug design.

One of the most compelling aspects of Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate is its potential application in the development of central nervous system (CNS) drugs. Piperidine derivatives have been extensively studied for their ability to interact with neurotransmitter systems, particularly those involving serotonin and dopamine. The amide group in this compound could facilitate binding to specific receptors or enzymes, potentially leading to novel therapeutic effects. Additionally, the phenyl ring may enhance lipophilicity, which is often crucial for crossing the blood-brain barrier.

The synthesis of Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The key steps typically include the formation of the piperidine ring, followed by functionalization with the phenyl group and subsequent introduction of the amide and ester moieties. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are critical for producing sufficient quantities of the compound for further biological evaluation.

Evaluation of the pharmacological properties of Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate has revealed several promising characteristics. In vitro studies have demonstrated interactions with various biological targets, including enzymes involved in inflammation and pain pathways. These findings suggest that the compound may have applications in treating conditions such as chronic pain and inflammatory disorders. Furthermore, preliminary animal studies indicate potential effects on locomotor activity and cognitive function, which could be relevant for developing treatments for neurodegenerative diseases.

The chemical stability and metabolic fate of Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate are important considerations for its therapeutic potential. The amide group is susceptible to hydrolysis under certain conditions, which could affect its half-life in vivo. However, modifications to the structure, such as protecting groups or alternative linkages, may enhance stability. Metabolic studies have also shown that the ester functionality can be hydrolyzed by esterases, leading to the release of smaller molecules that may have different biological activities.

The role of computational chemistry in understanding the behavior of Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and identify potential interactions with biological targets. These simulations provide valuable insights into how the compound might behave within a cellular environment and help guide further optimization efforts. Additionally, computational methods can aid in predicting pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

The future prospects for Phenyl 4-(2-ethoxyacetamido)methylpiperidine-1-carboxylate are exciting given its unique structural features and promising biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this compound from a laboratory curiosity into a viable therapeutic agent. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.